Cas no 1207005-21-7 (tert-butyl 2-[7-(3-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetate)

• Product Name: tert-butyl 2-[7-(3-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetate
• CAS No: 1207005-21-7
• MF: C₁₉H₂₀N₂O₃S
• MW: 356.438703536987
• CID: 5398435
• Update Time: 2025-06-07

tert-butyl 2-[7-(3-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetate Chemical and Physical Properties

Names and Identifiers

• RJOBEHNDYNZFAK-UHFFFAOYSA-N
• tert-butyl 2-[7-(3-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetate

• Inchi： 1S/C19H20N2O3S/c1-12-6-5-7-13(8-12)14-10-25-17-16(14)20-11-21(18(17)23)9-15(22)24-19(2,3)4/h5-8,10-11H,9H2,1-4H3
• InChI Key： RJOBEHNDYNZFAK-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)CN1C=NC2C(C3=CC=CC(C)=C3)=CSC=2C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl 2-[7-(3-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetate

Introduction to Tert-butyl 2-[7-(3-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetate (CAS No 1207005-21-7)

Tert-butyl 2-[7-(3-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 1207005-21-7, belongs to a class of heterocyclic molecules that exhibit promising biological activities. The presence of multiple functional groups, including a thiophene ring and a pyrimidine core, makes this molecule a valuable candidate for further exploration in drug discovery and development.

The structural framework of tert-butyl 2-[7-(3-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetate incorporates several key features that contribute to its potential therapeutic applications. The thiophene ring, a five-membered aromatic heterocycle containing sulfur, is known for its ability to interact with biological targets in various ways. This moiety is often found in biologically active compounds and has been extensively studied for its role in modulating biological pathways.

Additionally, the pyrimidine core is another critical component of this compound. Pyrimidines are fundamental building blocks in nucleic acids and are widely recognized for their pharmacological properties. The combination of a thiophene ring and a pyrimidine core in tert-butyl 2-[7-(3-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetate suggests that it may have the potential to interact with multiple biological targets simultaneously, making it a promising candidate for the development of multifunctional drugs.

In recent years, there has been growing interest in the development of novel therapeutic agents that can modulate complex biological pathways. The compound tert-butyl 2-[7-(3-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetate has been the subject of several studies aimed at elucidating its pharmacological properties. Preliminary research indicates that this molecule may exhibit inhibitory activity against various enzymes and receptors involved in diseases such as cancer and inflammation.

The tert-butyl group attached to the acetate moiety is another important feature of this compound. Tert-butyl groups are often used in pharmaceutical chemistry to enhance the metabolic stability of molecules and to improve their solubility in certain solvents. This modification can play a crucial role in determining the pharmacokinetic profile of tert-butyl 2-[7-(3-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetate, making it more suitable for therapeutic applications.

One of the most exciting aspects of this compound is its potential to serve as a scaffold for the development of new drugs. The structural flexibility of tert-butyl 2-[7-(3-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetate allows for modifications at multiple sites, enabling researchers to fine-tune its biological activity. This characteristic is particularly valuable in drug discovery, where the ability to modify and optimize molecular structures is essential for achieving desired pharmacological effects.

In conclusion, tert-butyl 2-[7-(3-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetate (CAS No 1207005-21-7) represents a promising candidate for further research and development in pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive molecule for exploring new therapeutic strategies. As research continues to uncover the full potential of this compound, it is likely that we will see more applications emerge in the field of medicine.